3-Amino-1,2,4-triazole (Amitrole)

• CAS No.: 61-82-5
• Product Name: 3-Amino-1,2,4-triazole (Amitrole)
• Molecular Formula: C2H4N4
• Molecular Weight: 84.08 g/mol
• IUPAC Name: 1H-1,2,4-triazol-5-amine
• Standard InChI: InChI=1S/C2H4N4/c3-2-4-1-5-6-2/h1H,(H3,3,4,5,6)
• Standard InChIKey: KLSJWNVTNUYHDU-UHFFFAOYSA-N
• SMILES: C1=NNC(=N1)N
• Canonical SMILES: C1=NNC(=N1)N
• Colorform: Transparent to off white crystalline powde
• Density: 1.138 at 68 °F (NTP, 1992); 1.138 at 20 °C; Relative density (water = 1): 1.14 (20 °C); 1.14
• Melting Point: 318 °F (NTP, 1992); 159.0 °C; 159 °C; 318°F
• Physical Description: Amitrole appears as odorless white crystals or white powder. Bitter taste. Melting point 147-159°C. Sublimes undecomposed at reduced pressure. Used as a post-emergence herbicide.; ODOURLESS COLOURLESS CRYSTALS.; Colorless to white, crystalline powder.; Colorless to white, crystalline powder. [herbicide] [Note: Odorless when pure.]
• Description: Amitrole is a colorless, odorless crystalline, aromatic amine with a bitter taste. Amitrole is a widely used herbicide for nonfood croplands to control annual and perennial grass type weeds, pondweeds and broad leaf. This substance has a very low acute toxicity in humans and is characterized by skin rash, diarrhea, nausea, vomiting and nose bleeds. Amitrole is reasonably anticipated to be a human carcinogen. (NCI05); Amitrole is a member of the class of triazoles that is 1H-1,2,4-triazole substituted by an amino group at position 3. Used to control annual grasses and aquatic weeds (but not on food crops because it causes cancer in laboratory animals). Its use within the EU was banned from September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as a herbicide, an EC 1.11.1.6 (catalase) inhibitor and a carotenoid biosynthesis inhibitor. It is an aromatic amine and a member of triazoles.; Amitrole appears as odorless white crystals or white powder. Bitter taste. Melting point 147-159°C. Sublimes undecomposed at reduced pressure. Used as a post-emergence herbicide.
• Shelf Life: No shelf life limitations; Decomposes in the presence of light.; Stable in neutral, acidic and alkaline media; DT50 >30 days (pH 4-9, 23 °C). Photolysis DT50 >30 days (pH 5-9, 25 °C). Powerful chelating agent.
• Solubility: greater than or equal to 100 mg/mL at 63.5° F (NTP, 1992); 3.33 M; 2.6X10+5 mg/L in ethanol at 75 °C. Slightly soluble in chloroform, acetonitrile, and ethyl acetate; and insoluble in acetone, ether, hydrocarbons; In water, 2.8X10+5 mg/L at 25 °C; Solubility in water, g/l at 25 °C: 280; 7.6 [ug/mL]; (77°F): 28%
• Synonyms: 1H-1,2,4-Triazol-5-amine; 3-Amino-s-triazole; (4H-1,2,4-Triazol-3-yl)amine; 1H-1,2,4-Triazolamine; 3-Aminotriazole; 5-Amino-1H-1,2,4-triazole; AT; ATA; Amerol; Aminotriazole; Amitrol; Amitrol 90; Amitrol T; Amizol; Azaplant; Azolan; Cytrol; Cytrole
• Vapor Density: Relative vapor density (air = 1): 2.9
• Vapor Pressure: 4.41e-07 mm Hg at 68 °F (NTP, 1992); 4.40e-07 mmHg; 4.4X10-7 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: (negligible); <0.000008 mmHg
• PubChem Compound: 1639
• Last Modified: Nov 11 2021